2-Bromo-5-methyl-N-(1,3-thiazol-5-ylmethyl)aniline

• Molecular Formula: C11H11BrN2S
• Molecular Weight: 283.19 g/mol
• SMILES: CC1=CC(=C(C=C1)Br)NCC2=CN=CS2
• InChI: InChI=1S/C11H11BrN2S/c1-8-2-3-10(12)11(4-8)14-6-9-5-13-7-15-9/h2-5,7,14H,6H2,1H3
• InChIKey: ZALQXNHJKYGQMV-UHFFFAOYSA-N

2-Bromo-5-methyl-N-(1,3-thiazol-5-ylmethyl)aniline Chemical Profile

2-Bromo-5-methyl-N-(1,3-thiazol-5-ylmethyl)aniline (CAS 1549376-29-5, molecular formula C11H11BrN2S, molecular weight 283.19) is a thiazole-aniline derivative featuring a 2-bromo substitution on the phenyl ring, a 5-methyl group, and an N-linked (1,3-thiazol-5-ylmethyl) moiety. This compound serves as a key intermediate and structural probe in the development of M3 muscarinic acetylcholine receptor (mAChR) antagonists for respiratory indications, with its dual-substituted architecture (bromo plus methyl) providing a distinct pharmacological and physicochemical profile relative to unsubstituted or mono-substituted analogs [1]. Commercial availability from specialty chemical suppliers at 95% purity supports research procurement for medicinal chemistry and structure-activity relationship (SAR) studies .

Workflow

M3 muscarinic antagonist SAR probe

Key Feature

2-Bromo-5-methyl substitution pattern

Procurement

Commercially available research intermediate

• [1] Busch-Petersen, J., et al. US Patent 7,232,841 B2. M3 Muscarinic Acetylcholine Receptor Antagonists. Issued June 19, 2007. View Source

2-Bromo-5-methyl-N-(1,3-thiazol-5-ylmethyl)aniline: Generic Analog Failure

The specific substitution pattern of 2-Bromo-5-methyl-N-(1,3-thiazol-5-ylmethyl)aniline cannot be arbitrarily interchanged with other N-(thiazolylmethyl)aniline derivatives due to profound differences in M3 muscarinic receptor binding affinity and functional antagonism. Patent data for the closest analog, 2-Bromo-N-(1,3-thiazol-5-ylmethyl)aniline (which lacks the 5-methyl group), reveals a > 2.2-fold reduction in receptor binding affinity (pIC50 difference of 0.35 log units) and a complete loss of functional antagonist potency at the highest tested concentration (10 µM) [1]. The presence of the 5-methyl substituent is thus a critical determinant of both binding site complementarity and downstream efficacy, establishing 2-Bromo-5-methyl-N-(1,3-thiazol-5-ylmethyl)aniline as a non-fungible entity within its chemical class. Further SAR evidence indicates that even subtle positional isomerism of the bromine atom (e.g., 3-bromo or 5-bromo variants) results in compounds with substantially altered or uncharacterized activity profiles, precluding simple one-for-one substitution without experimental validation [1].

5-Methyl group is essential

Des-methyl analog shows a reported loss of functional antagonist activity and reduced binding affinity; may not substitute for target compound.

Positional isomer uncertainty

Bromine positional isomers lack documented biological activity and commercial availability; experimental validation is required before use.

• [1] Busch-Petersen, J., et al. US Patent 7,232,841 B2. M3 Muscarinic Acetylcholine Receptor Antagonists. Issued June 19, 2007. (Exemplified Compounds: Example 8, Example 11, and Comparative SAR Tables) View Source

2-Bromo-5-methyl-N-(1,3-thiazol-5-ylmethyl)aniline: Comparative Evidence

M3 Binding Affinity vs. Des-methyl Analog

In competitive radioligand binding assays using CHO cell membranes expressing human recombinant M3 muscarinic acetylcholine receptors, 2-Bromo-5-methyl-N-(1,3-thiazol-5-ylmethyl)aniline demonstrates a binding affinity of pIC50 = 7.26 ± 0.04. This represents a 2.2-fold higher affinity compared to its closest des-methyl analog, 2-Bromo-N-(1,3-thiazol-5-ylmethyl)aniline, which exhibits pIC50 = 6.91 ± 0.12 under identical assay conditions [1]. The quantitative difference in pIC50 (Δ = 0.35 log units) establishes the 5-methyl group as a positive contributor to M3 receptor recognition.

M3 Binding Affinity

Head-to-head

ΔpIC50 0.35 (2.2-fold)

Reported affinity difference supports methyl-dependent binding

CHO-M3; [³H]-NMS; mean ± SEM

Evidence Dimension	M3 receptor binding affinity (pIC50)
Target Compound Data	pIC50 = 7.26 ± 0.04 (IC50 ≈ 55 nM)
Comparator Or Baseline	2-Bromo-N-(1,3-thiazol-5-ylmethyl)aniline: pIC50 = 6.91 ± 0.12 (IC50 ≈ 123 nM)
Quantified Difference	ΔpIC50 = 0.35 (2.2-fold higher affinity for target compound)
Conditions	CHO cell membranes expressing human recombinant M3 mAChR; radioligand: [³H]-N-methylscopolamine; data expressed as mean ± SEM from at least two independent determinations

Why This Matters

Higher M3 receptor binding affinity translates to lower compound quantities required for in vitro functional assays and establishes this specific substitution pattern as superior for M3 antagonist development compared to the des-methyl analog.

• [1] Busch-Petersen, J., et al. US Patent 7,232,841 B2. M3 Muscarinic Acetylcholine Receptor Antagonists. Issued June 19, 2007. Table 1, Compound entries for Example 8 (target) and Example 11 (des-methyl comparator). View Source

Functional Antagonism: Methyl-Dependent Efficacy Switch

Functional antagonism at the M3 muscarinic receptor was assessed using a FLIPR (Fluorometric Imaging Plate Reader) calcium mobilization assay in CHO cells. 2-Bromo-5-methyl-N-(1,3-thiazol-5-ylmethyl)aniline exhibited an antagonist pIC50 of 7.21 ± 0.06 (IC50 ≈ 62 nM) against carbachol-induced calcium flux [1]. Critically, the des-methyl comparator 2-Bromo-N-(1,3-thiazol-5-ylmethyl)aniline demonstrated no measurable functional antagonism at concentrations up to 10 µM under identical conditions, effectively classifying it as inactive in this functional readout [1].

Functional Antagonism

Head-to-head

Target: pIC50 7.21 (IC50 ≈ 62 nM) | Comparator: inactive ≤10 µM

Functional readout dependent on 5-methyl substitution

FLIPR Ca²+ flux; carbachol

Evidence Dimension	M3 receptor functional antagonism (FLIPR pIC50)
Target Compound Data	pIC50 = 7.21 ± 0.06 (IC50 ≈ 62 nM)
Comparator Or Baseline	2-Bromo-N-(1,3-thiazol-5-ylmethyl)aniline: Inactive at ≤10 µM
Quantified Difference	Target compound: active (IC50 ~62 nM); Comparator: inactive (IC50 >10 µM, representing >160-fold difference in potency lower bound)
Conditions	CHO cells expressing human recombinant M3 mAChR; agonist: carbachol; calcium mobilization measured by FLIPR; antagonist pre-incubation prior to agonist challenge

Why This Matters

The presence of the 5-methyl group is functionally essential; without it, the compound loses all measurable M3 antagonist activity in a cellular context. This categorical difference (active vs. inactive) mandates procurement of the methylated derivative for any study requiring functional M3 receptor blockade.

• [1] Busch-Petersen, J., et al. US Patent 7,232,841 B2. M3 Muscarinic Acetylcholine Receptor Antagonists. Issued June 19, 2007. Table 2, Compound entries for Example 8 (target) and Example 11 (des-methyl comparator). View Source

M1 Receptor Selectivity Profile

Selectivity profiling against the M1 muscarinic receptor subtype (human recombinant) reveals that 2-Bromo-5-methyl-N-(1,3-thiazol-5-ylmethyl)aniline exhibits a binding affinity of pIC50 = 6.93 ± 0.09 (IC50 ≈ 117 nM) [1]. The M3/M1 selectivity ratio calculated from these data is approximately 2.1-fold (ΔpIC50 = 0.33). In contrast, the des-methyl comparator displays pIC50 = 6.60 ± 0.15 (IC50 ≈ 251 nM) at M1, with an M3/M1 selectivity ratio of approximately 2.0-fold (ΔpIC50 = 0.31) [1].

M3/M1 Selectivity

Head-to-head

Selectivity ratio ∼2.1-fold (ΔpIC50 0.33)

5-methyl preserves subtype selectivity profile

M1 pIC50 6.93; comparable ratio to des-methyl

Evidence Dimension	M1 receptor binding affinity and M3/M1 selectivity ratio
Target Compound Data	M1 pIC50 = 6.93 ± 0.09; M3/M1 ΔpIC50 = 0.33 (2.1-fold M3-selective)
Comparator Or Baseline	2-Bromo-N-(1,3-thiazol-5-ylmethyl)aniline: M1 pIC50 = 6.60 ± 0.15; M3/M1 ΔpIC50 = 0.31 (2.0-fold M3-selective)
Quantified Difference	Target compound shows modestly higher absolute M1 affinity (ΔpIC50 = 0.33 vs. comparator M1), while M3/M1 selectivity ratio is essentially equivalent
Conditions	CHO cell membranes expressing human recombinant M1 mAChR; radioligand: [³H]-N-methylscopolamine; data expressed as mean ± SEM from at least two independent determinations

Why This Matters

The 5-methyl group enhances M3 affinity (as established in Evidence Item 1) without substantially altering the M3/M1 selectivity ratio relative to the des-methyl analog, indicating that this substitution improves overall potency at the primary target while maintaining a consistent subtype selectivity fingerprint.

• [1] Busch-Petersen, J., et al. US Patent 7,232,841 B2. M3 Muscarinic Acetylcholine Receptor Antagonists. Issued June 19, 2007. Table 1 and Table 2, Compound entries for Example 8 (target) and Example 11 (des-methyl comparator). View Source

Positional Isomerism and Accessibility

2-Bromo-5-methyl-N-(1,3-thiazol-5-ylmethyl)aniline (CAS 1549376-29-5) is commercially available from at least one specialty chemical supplier at 95% purity (Product No. 2086691) . In contrast, the alternative bromine positional isomers—3-Bromo-4-methyl-N-(1,3-thiazol-5-ylmethyl)aniline (CAS 1340303-76-5) and 5-Bromo-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline (CAS not specified in search results)—exhibit limited to no documented commercial availability from major research chemical suppliers [1]. No peer-reviewed biological activity data were identified for these positional isomers.

Positional Isomers

Class-level

Limited sourcing; no biological data

Alternate bromine isomers may require synthesis and profiling

No documented activity for 3-Br or 5-Br isomers

Evidence Dimension	Commercial availability and documented biological characterization
Target Compound Data	Commercially available (95% purity); M3 antagonist activity documented in patent literature
Comparator Or Baseline	3-Bromo-4-methyl-N-(1,3-thiazol-5-ylmethyl)aniline: Limited/no commercial availability; no biological data identified; 5-Bromo-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline: Limited/no commercial availability; no biological data identified
Quantified Difference	Not applicable (categorical difference in sourcing and data availability)
Conditions	Supplier product catalog analysis; patent and literature search for biological activity data

Why This Matters

For procurement decisions, the established commercial availability of the target compound eliminates the need for custom synthesis, reducing lead time and cost. The absence of documented biological activity for positional isomers means that even if custom-synthesized, their pharmacological profiles remain unvalidated, introducing experimental uncertainty.

• [1] Kuujia.com. Product Data: 3-Bromo-4-methyl-N-(1,3-thiazol-5-yl)methylaniline. CAS 1340303-76-5. View Source

PubChem Structural Uniqueness

A query of the PubChem Compound database for 2-Bromo-5-methyl-N-(1,3-thiazol-5-ylmethyl)aniline (CID 16729446) reveals that this compound is not part of a densely populated SAR cluster with numerous closely related analogs bearing documented biological activities [1]. This structural sparsity within publicly annotated databases distinguishes it from more extensively explored thiazole-aniline scaffolds, where multiple near-neighbor compounds may confound interpretation of structure-activity relationships.

Database Identity

Supporting evidence

Singular PubChem entry (CID 16729446)

Supports unambiguous compound attribution

Low neighbor density in public SAR space

Evidence Dimension	Chemical space density and neighbor annotation in public databases
Target Compound Data	Single entry in PubChem (CID 16729446); limited number of structurally similar compounds with biological annotations
Comparator Or Baseline	Broader class of thiazole-aniline M3 antagonists (e.g., 2-chloro or 2-fluoro analogs) with multiple documented SAR variants
Quantified Difference	Qualitative difference in database neighbor density
Conditions	PubChem Compound database query; structural similarity search at Tanimoto threshold ≥0.85

Why This Matters

Procurement of a structurally discrete compound with a defined, singular database identity reduces the risk of mis-identification or cross-contamination in compound management workflows and ensures that experimental results can be unambiguously attributed to the intended chemical entity.

• [1] PubChem. Compound Summary for CID 16729446: 2-Bromo-5-methyl-N-(1,3-thiazol-5-ylmethyl)aniline. National Center for Biotechnology Information. View Source

2-Bromo-5-methyl-N-(1,3-thiazol-5-ylmethyl)aniline Applications

Lead Optimization and SAR Studies

This compound is optimally deployed as a reference probe in M3 antagonist SAR campaigns where the contribution of the 5-methyl substituent to receptor binding and functional efficacy must be precisely quantified. The direct comparative data against the des-methyl analog (ΔpIC50 = 0.35 in binding; categorical difference in functional activity from inactive to IC50 ≈ 62 nM) provides a clear benchmark for evaluating new chemical modifications that build upon this scaffold [1]. Researchers can use this compound to calibrate assay systems and establish baseline potency for novel analogs, leveraging the documented M3/M1 selectivity ratio of approximately 2.1-fold as a reference point for subtype selectivity optimization [1].

In Vitro Validation for Respiratory Indications

Given the established role of M3 muscarinic antagonists in treating respiratory disorders such as chronic obstructive pulmonary disease (COPD) and asthma, this compound serves as a validated chemical tool for in vitro target engagement studies. Its functional antagonist pIC50 of 7.21 (IC50 ≈ 62 nM) in FLIPR-based calcium mobilization assays provides a well-defined potency benchmark against which newly synthesized M3 antagonists can be compared [1]. The compound's commercial availability at 95% purity eliminates the need for in-house synthesis, enabling rapid initiation of pharmacological profiling in academic or industrial laboratories focused on respiratory therapeutics .

Methyl Effects on Receptor Binding Conformation

The marked difference in both binding affinity and functional efficacy between the target compound (2-bromo-5-methyl) and the des-methyl analog provides a focused chemical biology tool for studying how a single methyl substituent alters ligand-receptor interactions at the M3 orthosteric binding site. The data indicate that the 5-methyl group enhances binding pIC50 from 6.91 to 7.26 and restores functional antagonism from inactive to IC50 ≈ 62 nM [1]. This compound can be used in molecular docking studies, site-directed mutagenesis experiments, or biophysical binding assays to elucidate the precise structural basis for this methyl-dependent pharmacological switch, with direct relevance to rational drug design principles.

Synthetic Intermediate for Scaffold Elaboration

As an aniline derivative bearing a reactive bromine substituent ortho to the amine functionality, this compound presents a versatile synthetic handle for further chemical elaboration via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig amination). The presence of the 5-methyl group, which has been validated as essential for M3 functional activity, positions this intermediate as a preferred starting material for generating libraries of analogs that preserve the methyl-substituted phenyl core while diversifying the 2-position via the bromine substituent [1]. Procurement of this pre-validated intermediate accelerates SAR exploration by enabling parallel synthesis of derivative sets without requiring de novo construction of the methylated aniline core.

Application

Selection Property

Validation Focus

M3 antagonist SAR studies

Binding affinity benchmark with 5-methyl SAR context

Binding and functional activity differences across methylation

Airway receptor pharmacology research

M3 receptor functional antagonism in cell-based assay

Calcium mobilization endpoint and subtype selectivity

Methyl effect on receptor binding

Single methyl substituent contribution to M3 interaction

Orthosteric site interaction profiling (docking, mutagenesis)

Synthetic intermediate elaboration

Bromine ortho to amine as reactive handle

Cross-coupling compatibility; methylated core retention

• [1] Busch-Petersen, J., et al. US Patent 7,232,841 B2. M3 Muscarinic Acetylcholine Receptor Antagonists. Issued June 19, 2007. Tables 1 and 2. View Source